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Compound of Interest

Compound Name: MAX8

Cat. No.: B15599402

Get Quote

This technical guide provides a comprehensive overview of the solubility and stability of the

MAX8 peptide hydrogel, a self-assembling biomaterial with significant potential for drug

delivery and tissue engineering applications. This document is intended for researchers,

scientists, and drug development professionals, offering detailed experimental protocols,

quantitative data, and a visualization of the relevant biological signaling pathway.

Core Concepts of MAX8 Hydrogel
MAX8 is a 20-residue peptide designed to fold into a β-hairpin structure and self-assemble into

a nanofibrous hydrogel network under physiological conditions.[1][2] Its sequence,

VKVKVKVK-(VDPPT)-KVEVKVKV-NH2, features alternating hydrophobic (Valine) and

hydrophilic (Lysine) residues, which drive its self-assembly.[2] In low ionic strength aqueous

solutions, the electrostatic repulsion between the positively charged lysine residues keeps the

peptide soluble and unfolded.[1] However, at physiological pH (7.4) and salt concentrations

(e.g., 150 mM NaCl), these charges are screened, leading to peptide folding and the formation

of a stable, viscoelastic hydrogel.[1] This shear-thinning and self-healing property makes it an

excellent candidate for injectable drug delivery.[1]
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MAX8 is freely soluble in low ionic strength aqueous solutions, such as deionized water.[1] The

transition to a hydrogel is triggered by an increase in ionic strength and pH to physiological

levels. The working concentration for hydrogel formation typically ranges from 0.5 wt% to 2.0

wt%.

Parameter Value Conditions Source

Solubility Freely Soluble

Low ionic strength

aqueous solutions

(e.g., deionized water)

[1]

Hydrogel Formation
Forms a viscoelastic

hydrogel

pH 7.4, ~150 mM

ionic strength (e.g.,

DMEM, 150 mM

NaCl)

[1]

Working

Concentration
0.5 - 2.0 wt%

In aqueous buffer for

hydrogel formation
[1][3]

Stability Data
MAX8 hydrogels provide a protective environment for encapsulated molecules, significantly

enhancing their stability compared to aqueous solutions. Studies have demonstrated that

MAX8 can prevent the degradation of sensitive biologics for extended periods.
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Encapsulated
Molecule

Stability Duration Observation Source

Nerve Growth Factor

(NGF)
Up to 28 days

Protected from in vitro

degradation and

remained biologically

active.

[1]

Brain-Derived

Neurotrophic Factor

(BDNF)

Up to 28 days
Protected from in vitro

degradation.
[1]

Vincristine At least 28 days

Remained biologically

active, well beyond its

half-life in aqueous

solution.

The release of encapsulated molecules can be tuned by altering the concentration of the MAX8
hydrogel. Higher concentrations of MAX8 result in a slower release rate.

MAX8
Concentration
(wt%)

NGF Release Rate
(pg/hour)

BDNF Release
Comparison (at day
15)

Source

0.5 ~5.0
1.4x more than 1.0

wt%
[1]

1.0 ~4.2 - [1]

1.5 ~2.9 2.1x less than 0.5 wt% [1]

Experimental Protocols
Preparation of MAX8 Hydrogel (0.5 wt%)
This protocol describes the preparation of a 0.5 wt% MAX8 hydrogel. The same principles can

be applied to prepare other concentrations by adjusting the initial mass of the MAX8 peptide.

Materials:
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Lyophilized MAX8 peptide

Deionized (DI) water

Buffer solution (e.g., 2x Dulbecco's Modified Eagle Medium (DMEM) with 50 mM HEPES, pH

7.4, or a buffered saline solution at pH 7.4)

Procedure:

Prepare a 1.0 wt% MAX8 stock solution by dissolving the lyophilized peptide in chilled DI

water. For example, dissolve 1 mg of MAX8 in 100 µL of DI water.

To initiate hydrogelation, add an equal volume of the 2x buffer solution to the MAX8 stock

solution.

Gently mix the two solutions. The mixture will self-assemble into a hydrogel at room

temperature or 37°C.

Encapsulation of Molecules within MAX8 Hydrogel
This protocol details the encapsulation of a therapeutic molecule, using a protein as an

example.

Materials:

MAX8 peptide stock solution (prepared as in 4.1)

Therapeutic molecule stock solution

Buffer solution (as in 4.1)

Procedure:

Prepare the therapeutic molecule solution in the buffer at twice the desired final

concentration.

Add an equal volume of the therapeutic molecule/buffer solution to the MAX8 stock solution.
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Gently mix to initiate hydrogelation and ensure homogenous encapsulation of the therapeutic

molecule.

In Vitro Stability and Release Assay
This protocol outlines a method to assess the stability and release of an encapsulated

molecule from the MAX8 hydrogel.

Materials:

MAX8 hydrogel with encapsulated molecule

Release buffer (e.g., Phosphate-Buffered Saline (PBS) at pH 7.4)

A suitable assay for quantifying the released molecule (e.g., ELISA for proteins)

Procedure:

Prepare the MAX8 hydrogel with the encapsulated molecule in a suitable container (e.g., a

transwell insert).

Add a defined volume of release buffer on top of the hydrogel.

At predetermined time points, collect the release buffer and replace it with fresh buffer.

Quantify the amount of the released molecule in the collected buffer using the appropriate

assay.

To assess the stability of the encapsulated molecule, the biological activity of the released

molecule can be tested at various time points. For example, NGF released from the hydrogel

has been shown to induce neurite-like extensions in PC12 cells, confirming its retained

bioactivity.[1]

Signaling Pathway and Experimental Workflow
NGF/BDNF Signaling Pathway
The neurotrophic factors NGF and BDNF, which can be delivered by MAX8 hydrogels, exert

their biological effects by binding to specific receptors on the cell surface and activating
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downstream signaling cascades. These pathways are crucial for neuronal survival,

differentiation, and synaptic plasticity.[4][5]
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Caption: NGF and BDNF Signaling Pathways.

Experimental Workflow for Stability and Bioactivity
Assessment
The following diagram illustrates the general workflow for assessing the stability and bioactivity

of a molecule released from a MAX8 hydrogel.
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Caption: Workflow for Stability and Bioactivity Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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